N-ethyl-N-{[3-(3-methylphenyl)-1,2,4-oxadiazol-5-yl]methyl}-1,3-benzodioxole-5-carboxamide

• IUPAC Name: N-ethyl-N-[[3-(3-methylphenyl)-1,2,4-oxadiazol-5-yl]methyl]-1,3-benzodioxole-5-carboxamide
• InChI: InChI=1S/C20H19N3O4/c1-3-23(20(24)15-7-8-16-17(10-15)26-12-25-16)11-18-21-19(22-27-18)14-6-4-5-13(2)9-14/h4-10H,3,11-12H2,1-2H3
• InChI Key: CTFLLNBJCZBXSW-UHFFFAOYSA-N
• Canonical SMILES: CCN(CC1=NC(=NO1)C2=CC=CC(=C2)C)C(=O)C3=CC4=C(C=C3)OCO4
• Molecular Formula: C20H19N3O4
• Molecular Weight: 365.4 g/mol

Description

• • This compound belongs to a class of organic compounds that include various derivatives and analogs featuring 1,3,4-oxadiazole and benzodioxole structures. These compounds have been explored for various properties, including their potential applications in medicinal chemistry and material science.

• Synthesis Analysis

  • The synthesis of related compounds often involves multi-step reactions starting from basic aromatic acids or aldehydes. For example, a series of substituted benzamides, similar in structure, were synthesized starting from 2-(4-methylphenyl)acetic acid, 1,2,3-trimethoxybenzene, and substituted benzoyl chlorides (Ravinaik et al., 2021).

• Molecular Structure Analysis

  • The molecular structure of similar compounds is characterized using spectral analysis and X-ray diffraction studies. For instance, a related compound's structure was established by X-ray diffraction, revealing significant intermolecular interactions (Sharma et al., 2016).

• Chemical Reactions and Properties

  • Compounds in this category typically undergo various chemical reactions, including cyclization, substitution, and ring transformation reactions. These reactions are crucial for modifying the structure and enhancing specific properties (Roman et al., 2007).

• Physical Properties Analysis

  • The physical properties, including solubility, melting point, and crystalline structure, are often determined through experimental analysis. These properties are critical for understanding the compound's behavior in different environments.

• Chemical Properties Analysis

  • Chemical properties like reactivity with various reagents, stability under different conditions, and the ability to form derivatives are vital aspects. Studies often focus on how these properties can be harnessed for specific applications.